2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[3-[(2-methylpropan-2-yl)oxycarbonyl]phenyl]propanoic acid

• Molecular Formula: C29H29NO6
• Molecular Weight: 487.5 g/mol
• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[3-[(2-methylpropan-2-yl)oxycarbonyl]phenyl]propanoic acid
• InChI: InChI=1S/C29H29NO6/c1-29(2,3)36-27(33)19-10-8-9-18(15-19)16-25(26(31)32)30-28(34)35-17-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-15,24-25H,16-17H2,1-3H3,(H,30,34)(H,31,32)
• InChI Key: XHBQLWKTRQMTPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC=CC(=C1)CC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24

Description

2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[3-[(2-methylpropan-2-yl)oxycarbonyl]phenyl]propanoic acid is an organic compound with a complex molecular structure

Preparation Methods

The synthesis of 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[3-[(2-methylpropan-2-yl)oxycarbonyl]phenyl]propanoic acid typically involves multiple steps of organic reactions. The preparation methods include:

Synthetic Routes: The synthesis begins with the preparation of the fluorenylmethoxycarbonyl (Fmoc) group, which is then attached to the amino group of the propanoic acid derivative. The reaction conditions often involve the use of organic solvents, catalysts, and specific temperature controls to ensure the desired product is obtained.

Industrial Production Methods: Industrial production of this compound may involve large-scale organic synthesis techniques, including continuous flow reactors and automated synthesis systems to enhance efficiency and yield.

Chemical Reactions Analysis

2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[3-[(2-methylpropan-2-yl)oxycarbonyl]phenyl]propanoic acid undergoes various chemical reactions, including:

Oxidation: This compound can undergo oxidation reactions, typically using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of specific functional groups within the molecule.

Substitution: Substitution reactions, including nucleophilic and electrophilic substitutions, can occur at various positions of the molecule, leading to the formation of substituted derivatives.

Scientific Research Applications

2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[3-[(2-methylpropan-2-yl)oxycarbonyl]phenyl]propanoic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of complex molecules and polymers.

Biology: The compound is utilized in biochemical studies to investigate protein interactions and enzyme activities.

Industry: The compound is used in the production of specialty chemicals and materials with specific functional properties.

Mechanism of Action

The mechanism of action of 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[3-[(2-methylpropan-2-yl)oxycarbonyl]phenyl]propanoic acid involves its interaction with molecular targets and pathways. The compound can bind to specific proteins or enzymes, altering their activity and leading to various biochemical effects. The pathways involved may include signal transduction, metabolic processes, and cellular regulation.

Comparison with Similar Compounds

2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[3-[(2-methylpropan-2-yl)oxycarbonyl]phenyl]propanoic acid can be compared with similar compounds such as:

2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-phenylpropanoic acid: This compound lacks the additional tert-butyl ester group, making it less bulky and potentially less reactive.

2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[3-(methoxycarbonyl)phenyl]propanoic acid: This compound has a methoxycarbonyl group instead of the tert-butyl ester, which may affect its solubility and reactivity.

The uniqueness of this compound lies in its specific functional groups and structural configuration, which contribute to its diverse applications and reactivity.